Cas no 938-50-1 (2-(2,6-Dimethylphenyl)acetic acid)

2-(2,6-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by its dimethylphenyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for more complex molecules. The presence of the dimethyl substitution at the ortho positions enhances steric hindrance, which can influence reactivity and selectivity in chemical transformations. It is commonly utilized in the preparation of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). The compound's stability and well-defined crystalline form make it suitable for precise synthetic applications. Its purity and consistent performance are critical for reproducible results in research and industrial processes.
2-(2,6-Dimethylphenyl)acetic acid structure
938-50-1 structure
Product Name:2-(2,6-Dimethylphenyl)acetic acid
CAS No:938-50-1
MF:C10H12O2
MW:164.201083183289
MDL:MFCD06208111
CID:1029446
PubChem ID:19840115
Update Time:2025-10-29

2-(2,6-Dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-Dimethylphenyl)acetic acid
    • 2,6-DIMETHYLPHENYLACETIC ACID
    • RARECHEM AL BO 0588
    • (2,6-Dimethylphenyl)acetic acid
    • Benzeneacetic acid, 2,6-dimethyl-
    • MMEXIIGRXCODNK-UHFFFAOYSA-N
    • (2,6-Dimethyl-phenyl)-acetic acid
    • SBB079585
    • NE35895
    • AK136023
    • 2,6-Dimethylbenzeneacetic acid (ACI)
    • Acetic acid, (2,6-xylyl)- (6CI, 7CI, 8CI)
    • MDL: MFCD06208111
    • Inchi: 1S/C10H12O2/c1-7-4-3-5-8(2)9(7)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key: MMEXIIGRXCODNK-UHFFFAOYSA-N
    • SMILES: O=C(CC1C(C)=CC=CC=1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Topological Polar Surface Area: 37.3

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2-(2,6-Dimethylphenyl)acetic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Silver carbonate ,  Lithium carbonate (Li2CO3) Catalysts: Quinone ,  Palladium diacetate ,  N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ;  4 h, 110 °C
Reference
Potassium methyltrifluoroborate
Molander, Gary A.; Petrillo, Daniel E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-8

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  72 h, rt; rt → 50 °C; 24 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
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Production Method 3

Reaction Conditions
1.1 Reagents: Ammonia ,  Cesium alloy, nonbase, Cs,K,Na
1.2 Reagents: Carbon dioxide ,  Water
Reference
Facile cleavage of bibenzyls by cesium-potassium-sodium alloy leading to the formation of benzyl carbanions
Sengupta, Dibyendu; Grovenstein, E. Jr., Indian Journal of Chemistry, 1986, (2), 185-6

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Toluene ,  Water ;  0 °C; 4 h, 38 - 40 °C
Reference
Method for producing (2,4-dimethylbiphenyl-3-yl)acetic acids and esters and their intermediate compounds
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Production Method 5

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane Solvents: Dichloromethane ;  3 h, 0 °C
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Production Method 6

Reaction Conditions
1.1 Reagents: Quinone ,  Silver carbonate ,  Lithium carbonate (Li2CO3) Catalysts: Palladium diacetate ,  N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ;  2 h, 110 °C
Reference
Ligand-Accelerated ortho-C-H Alkylation of Arylcarboxylic Acids using Alkyl Boron Reagents
Thuy-Boun, Peter S.; Villa, Giorgio; Dang, Devin; Richardson, Paul; Su, Shun; et al, Journal of the American Chemical Society, 2013, 135(46), 17508-17513

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Triethylene glycol ,  Water ;  18 h, 120 °C; 120 °C → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, cooled
Reference
Process for producing 2,6-dialkylphenyl acetic acids
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Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  rt; 10 min, rt
1.2 Reagents: Cuprous iodide ;  4 h, 95 °C; 95 °C → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  40 h, reflux
1.4 Reagents: Hydrochloric acid ;  pH 2
Reference
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